Cas no 2368909-49-1 (4-bromo-6-chloro-5-methyl-1H-indazole)

4-bromo-6-chloro-5-methyl-1H-indazole structure
2368909-49-1 structure
Product Name:4-bromo-6-chloro-5-methyl-1H-indazole
CAS No:2368909-49-1
MF:C8H6BrClN2
MW:245.503639698029
MDL:MFCD33022312
CID:5096478
PubChem ID:139346148
Update Time:2026-03-02

4-bromo-6-chloro-5-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 4-bromo-6-chloro-5-methyl-
    • 4-Bromo-6-chloro-5-methyl-1H-indazole
    • 4-bromo-6-chloro-5-methyl-3a,7a-dihydro-1H-indazole
    • DB-167491
    • MFCD33022312
    • PS-20106
    • SY320068
    • 2368909-49-1
    • 4-Bromo-6-chloro-5-methylindazole
    • 4-bromo-6-chloro-5-methyl-2H-indazole
    • D97043
    • CS-0254781
    • SCHEMBL21196262
    • 4-bromo-6-chloro-5-methyl-1H-indazole
    • MDL: MFCD33022312
    • Inchi: 1S/C8H6BrClN2/c1-4-6(10)2-7-5(8(4)9)3-11-12-7/h2-3H,1H3,(H,11,12)
    • InChI Key: DUXSLHIOSXXGON-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(Br)=C(C)C(Cl)=C2)C=N1

Computed Properties

  • Exact Mass: 243.94029g/mol
  • Monoisotopic Mass: 243.94029g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7Ų

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